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Compound of Interest

2-Chloro-5-methylpyrimidine
Compound Name:
hydrochloride

Cat. No. B11764599

Executive Summary & Critical Identification

In the synthesis of pyrimidine-based Active Pharmaceutical Ingredients (APIs), 2-Chloro-5-
methylpyrimidine is a ubiquitous intermediate. However, its physical forms—specifically the
Free Base versus the Hydrochloride (HCI) Salt—exhibit drastically different thermal profiles.

Critical Warning: A common analytical error involves conflating the target compound with its
structural analogs. Before assessing thermal stability, verify the Chemical Abstract Service
(CAS) registry number of your material against Table 1.

Table 1: Physicochemical Identity Matrix
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Target Compound Free Base Common Analog
Feature )
(HCI Salt) (Precursor) (Reactive)
2-Chloro-5-
2-Chloro-5- 2-(Chloromethyl)-5-

Chemical Name

methylpyrimidine

methylpyrimidine

methylpyrimidine HCI

Hydrochloride
CAS Number 94477-14-2 22536-61-4 1384430-75-4
Molecular Weight 165.02 g/mol 128.56 g/mol 179.05 g/mol

Physical State

White to off-white

crystalline solid

Pale yellow solid / oil

Crystalline solid

Melting Point

>150 °C (Decomp.[1]
[21[3][4][5] likely)

92-96°C

>130 °C (Decomp.)

Key Risk

Thermal dissociation
of HCI

Low melting point

Alkylating agent

(Genotoxic)

Thermal Stability Profile

The Free Base (CAS 22536-61-4)

The free base is a low-melting solid (

). Its thermal stability is governed by simple phase transition kinetics.

o Behavior: Sharp endothermic melting peak.

 Stability: Generally stable up to

under inert atmosphere.

o Storage: Cool, dry place (

) to prevent caking.

The HCI Salt (CAS 94477-14-2)
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The hydrochloride salt does not exhibit a simple melting event. Pyrimidine bases are electron-
deficient, making their protonated salts weakly bound.

o Thermal Dissociation: Upon heating, the lattice energy is overcome, often coinciding with the
loss of HCI gas ($ \text{Salt}{(s)} \rightleftharpoons \text{Base}{(I)} + \text{HCI} {(9)} $).

o Decomposition: The apparent melting point is often a decomposition onset, typically
occurring between 160°C and 210°C depending on heating rate and pan pressure.

» Hygroscopicity: The salt is prone to moisture uptake. Absorbed water lowers the onset of
decomposition (hydrolysis), producing 2-hydroxy-5-methylpyrimidine.

Visualizing the Stability Logic

The following diagram illustrates the decision pathway for characterizing these materials.
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Unknown Sample

(2-Chloro-5-methylpyrimidine derivative)

(Verify CAS/ Structure)

No HCI HCI Adduct

Is Free Base? Is HCI Salt?
(CAS 22536-61-4) (CAS 94477-14-2)

Expect MP ~94°C Expect MP >150°C
Sharp Endotherm Broad Endotherm + Mass Loss

Run TGA + DSC
(Sealed Pan)

Free Base

Stable Liquid Phase Decomposition/Dissociation
(Post-Melt) (HCI Release)

Click to download full resolution via product page
Caption: Logical workflow for distinguishing thermal behaviors of the free base and HCI salt.

Experimental Protocols for Characterization

Since literature values for the HCI salt are variable (dependent on crystallization solvent and
hydration state), you must empirically determine the stability of your specific lot.

Differential Scanning Calorimetry (DSC)

Objective: Determine the onset of melting/decomposition.
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Instrument: TA Instruments Q2000 or equivalent.
Pan Configuration:Hermetically Sealed Aluminum Pans (Critical).

o Reasoning: Open pans allow HCI gas to escape early, artificially lowering the endotherm
onset. Sealed pans maintain equilibrium vapor pressure, providing a true "thermodynamic”
melting point.

Method:

o Equilibrate at ngcontent-ng-c3932382896=""_nghost-ng-c102404335="" class="inline ng-

star-inserted">

o Ramp

to

o Nitrogen purge:

Expected Result (Salt): Look for a broad endotherm (potential dehydration)

, followed by a sharp decomposition exotherm or melt/dissociation endotherm

Thermogravimetric Analysis (TGA)

Obijective: Distinguish between solvate loss, melting, and degradation.
e Method:
o Ramp

to
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o Open platinum/ceramic pan.
e Interpretation:
o Step 1 (<100°C): Mass loss indicates water/solvent (hygroscopic nature).

o Step 2 (>150°C): Mass loss onset coincides with the DSC event, confirming
decomposition (loss of HCI) rather than pure melting.

Handling & Storage Implications

The thermal instability of the HCI salt necessitates strict storage protocols to prevent
disproportionation (reversion to free base + HCI gas).

o Temperature: Store at 2—8°C (Refrigerated). Room temperature storage is acceptable only
for short durations if sealed.

o Atmosphere: Store under Argon or Nitrogen. Oxygen is less of a concern than moisture.

e Container: Glass or Teflon-lined. Avoid metal containers that can corrode due to trace HCI
off-gassing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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